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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Tylosin is a macrolide antibiotic produced by the fermentation of Streptomyces fradiae.[1][2] It
is a valuable tool in microbiology research, primarily utilized as a selective agent in culture
media to facilitate the isolation of specific microorganisms. By inhibiting the growth of
susceptible bacteria, particularly Gram-positive organisms and some Gram-negatives, Tylosin
allows for the preferential growth of resistant bacteria or organisms that are intrinsically
resistant, such as Mycoplasma species, certain Campylobacter species, and Brachyspira
species.[1][3][4]

The mechanism of action of Tylosin involves the inhibition of bacterial protein synthesis. It
binds to the 50S ribosomal subunit, which prevents peptide bond formation and translocation
during protein synthesis. This bacteriostatic effect is particularly potent against Gram-positive
bacteria, making Tylosin an effective agent for reducing background contamination in complex
samples.
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These application notes provide detailed protocols and quantitative data for the use of Tylosin

as a selective agent in the isolation of key bacterial genera.

Data Presentation: Quantitative Susceptibility Data

The following tables summarize the Minimum Inhibitory Concentrations (MIC) of Tylosin

against a range of bacterial species. This data is crucial for determining the appropriate

concentration of Tylosin to use in selective media to inhibit contaminants while allowing the

target organism to grow.

Table 1: Tylosin MIC Values for Select Gram-Positive and Gram-Negative Bacteria

Bacterial Species

MIC Range (pg/mL)

Staphylococcus aureus 0.39->128
Streptococcus pneumoniae 0.125 - 64
Kocuria rhizophila 0.1-15

Bacillus subtilis

Data not readily available

Escherichia coli

Generally considered resistant

Campylobacter coli

Can develop resistance, with MICs reaching =
512

Campylobacter jejuni

Susceptibility can vary

Table 2: Tylosin MIC Values for Target Organisms in Selective Isolation

Bacterial Species

MIC Range (pg/mL)

Mycoplasma hyopneumoniae

0.015-0.3

Mycoplasma gallisepticum

0.004 - 4 (MIC50: 0.5, MIC90: 2)

Brachyspira hyodysenteriae

Can be high, often >64 (some susceptible

strains at 1 pg/mL)
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Experimental Protocols

Protocol 1: Preparation of a Sterile Tylosin Stock
Solution

A sterile stock solution of Tylosin is required for its incorporation into culture media. Tylosin
tartrate is soluble in water and is a common form used for preparing stock solutions.

Materials:

Tylosin tartrate powder

Sterile distilled or deionized water

Sterile container (e.g., Falcon tube or glass bottle)

Sterile syringe filter (0.22 um pore size)

Sterile syringe
Procedure:

 In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of
Tylosin tartrate powder.

¢ Dissolve the powder in a small volume of sterile water. For example, to prepare a 10 mg/mL
stock solution, dissolve 100 mg of Tylosin tartrate in 10 mL of sterile water.

o Gently mix until the powder is completely dissolved.

 Sterile-filter the solution using a 0.22 um syringe filter attached to a sterile syringe.

» Dispense the sterile stock solution into sterile cryovials or tubes.

» Label the tubes with the name of the antibiotic, concentration, and date of preparation.

o Store the stock solution at -20°C for long-term storage or at 2-8°C for short-term use.
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Preparation of Tylosin Stock Solution
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Workflow for preparing a sterile Tylosin stock solution.

Protocol 2: Selective Isolation of Mycoplasma Species

Mycoplasma species lack a cell wall and are therefore intrinsically resistant to many antibiotics
that target cell wall synthesis. However, they are susceptible to antibiotics that inhibit protein
synthesis, such as Tylosin. Tylosin is often included in Mycoplasma culture media to inhibit
the growth of contaminating bacteria.

Materials:

Base medium for Mycoplasma (e.g., PPLO Broth or Agar)

Horse serum

Yeast extract

Sterile Tylosin stock solution (e.g., 10 mg/mL)
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o Other required supplements (e.g., glucose, arginine, urea, depending on the species)
 Sterile culture plates or tubes

Procedure:

» Prepare the base medium according to the manufacturer's instructions.

e Autoclave the base medium and allow it to cool to 45-50°C in a water bath.

o Aseptically add the required supplements, such as horse serum and yeast extract.

o Add the sterile Tylosin stock solution to the cooled medium to achieve the desired final
concentration. A typical final concentration is 200-1000 pug/mL. The optimal concentration
may need to be determined empirically.

e Mix the medium gently but thoroughly.

« If preparing agar plates, dispense the medium into sterile Petri dishes and allow them to
solidify.

 Inoculate the prepared medium with the clinical or environmental sample.

 Incubate the cultures under the appropriate conditions for Mycoplasma growth (typically 35-
37°C in a humidified atmosphere with 5-10% CO2).

o Examine the cultures for the characteristic "fried-egg" colonies on agar plates or color
change in broth media over a period of several days to weeks.
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Selective Isolation of Mycoplasma

(Prepare Base Medium)

Cool to 45-50°C

v
(Add Supplements & TylosirD

Y

Pour Plates/Tubes

Y

Inoculate Sample

Y

Encubate and Observe)

Click to download full resolution via product page

Workflow for the selective isolation of Mycoplasma.

Protocol 3: Selective Isolation of Campylobacter
Species

Several selective media for Campylobacter incorporate antibiotics to suppress the growth of
fecal flora. While not always a primary selective agent, Tylosin can be used in some
formulations.
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Materials:
o Campylobacter agar base (e.g., Blood-free selective agar base)

o Selective supplement containing other antibiotics (e.g., Cefoperazone, Vancomycin,
Amphotericin B)

 Sterile Tylosin stock solution (e.g., 10 mg/mL)

» Sterile laked horse blood (if required by the base medium)

 Sterile culture plates

Procedure:

o Prepare the Campylobacter agar base according to the manufacturer's instructions.
» Autoclave the medium and cool it to 45-50°C.

» Aseptically rehydrate the selective supplement as per the manufacturer's instructions and
add it to the molten agar.

» Add the sterile Tylosin stock solution to achieve the desired final concentration (e.g., 5
pg/mL).

« If required, add sterile laked horse blood.

e Mix well and pour into sterile Petri dishes.
 Allow the plates to solidify and dry before use.
 Inoculate the plates with the fecal or food sample.

 Incubate the plates in a microaerophilic atmosphere (e.g., 5% 02, 10% CO2, 85% N2) at
42°C for 48-72 hours.

o Examine the plates for characteristic Campylobacter colonies (e.g., gray, flat, and irregular).
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Workflow for the selective isolation of Campylobacter.

Protocol 4: Selective Isolation of Brachyspira Species
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Tylosin is often included in selective media for the isolation of Brachyspira species from clinical

samples, although resistance is widespread in some species like B. hyodysenteriae.

Materials:

Trypticase Soy Agar (TSA)

5% defibrinated sheep blood

Selective antibiotics: Spectinomycin, Vancomycin, Rifampicin, Colistin
Sterile Tylosin stock solution (e.g., 10 mg/mL)

Sterile culture plates

Procedure:

Prepare TSA according to the manufacturer's instructions.
Autoclave the medium and cool it to 45-50°C.
Aseptically add 5% sterile defibrinated sheep blood.

Add the other selective antibiotics to their recommended final concentrations (e.g.,
Spectinomycin 200 pg/mL, Vancomycin 50 pg/mL, Rifampicin 12.5 pg/mL, Colistin 12.5

pg/mL).

Add the sterile Tylosin stock solution to achieve the desired final concentration (e.g., 25
pg/mL). Note that the optimal concentration may vary depending on the target Brachyspira
species and the expected resistance profile of background flora.

Mix well and pour into sterile Petri dishes.

Allow the plates to solidify. It is recommended to pre-reduce the plates in an anaerobic
environment for 24 hours before use.

Inoculate the plates with fecal or tissue samples.
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 Incubate the plates under anaerobic conditions at 37-42°C for 5-7 days.

o Examine the plates for a thin film of growth or zones of hemolysis characteristic of
Brachyspira.

Selective Isolation of Brachyspira

(Prepare TSA with B|00d)
(Add Selective Antibiotics & Tylosin)
(Pour and Pre-reduce Plates)
Qnoculate Sample)
Encubate Anaerobicall;)
(Examine for Grovvth)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b1662201?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for the selective isolation of Brachyspira.

Signaling Pathways and Logical Relationships

The primary mechanism of action of Tylosin is the inhibition of protein synthesis, a
fundamental cellular process. A diagram illustrating this is provided below.

Tylosin Mechanism of Action
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Mechanism of action of Tylosin.

Conclusion

Tylosin is a versatile and effective selective agent in microbiology research. Its broad activity
against Gram-positive bacteria makes it invaluable for the isolation of fastidious and slow-
growing organisms from complex samples. The protocols provided herein offer a starting point
for researchers to utilize Tylosin in their work. It is important to note that optimal concentrations

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

and incubation conditions may vary depending on the specific application and the
microorganisms being targeted. Therefore, empirical optimization is often necessary to achieve
the best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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